N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide

• IUPAC Name: N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide
• InChI: InChI=1S/C20H22N4O2/c1-14-7-8-15(2)18(11-14)26-10-9-24(3)20(25)17-6-4-5-16(12-17)19-21-13-22-23-19/h4-8,11-13H,9-10H2,1-3H3,(H,21,22,23)
• InChI Key: BPNJPHKAVVWMSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCN(C)C(=O)C2=CC=CC(=C2)C3=NC=NN3
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide, also known as DMXB-A, is a compound that has been of interest to researchers due to its potential therapeutic applications. DMXB-A is a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that is involved in various physiological and pathological processes.

Mechanism of Action

N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide acts as a selective agonist of the α7 nAChR, which is a ligand-gated ion channel that is widely distributed in the central nervous system. Activation of the α7 nAChR by N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide results in the influx of calcium ions into the cell, leading to the activation of various intracellular signaling pathways. This ultimately results in the neuroprotective and cognitive-enhancing effects of N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide.
Biochemical and Physiological Effects:
N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide has been shown to have various biochemical and physiological effects, including the upregulation of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), the reduction of oxidative stress, and the modulation of inflammatory responses. Additionally, N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide has been shown to improve synaptic plasticity and neurotransmitter release, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide is its selectivity for the α7 nAChR, which allows for more targeted effects compared to non-selective nAChR agonists. Additionally, N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide has been shown to have a good safety profile in animal studies. However, one limitation of N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide. One area of interest is its potential therapeutic applications in neurological and psychiatric disorders, particularly in the treatment of cognitive impairment and neurodegenerative diseases. Additionally, further studies are needed to elucidate the underlying mechanisms of N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide's neuroprotective and cognitive-enhancing effects. Furthermore, the development of more potent and selective α7 nAChR agonists may lead to the discovery of novel therapeutic agents for various neurological and psychiatric disorders.

Synthesis Methods

N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide can be synthesized using a multi-step process that involves the reaction of various reagents such as 2,5-dimethylphenol, ethylene oxide, and methylamine with 3-(1H-1,2,4-triazol-5-yl)benzoic acid. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. It has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, N-[2-(2,5-dimethylphenoxy)ethyl]-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide has been shown to improve cognitive function and memory in animal models of aging and cognitive impairment.